Cas no 62750-94-1 (Phosphoric acid, methyl bis(3-methylphenyl) ester)

• Product Name: Phosphoric acid, methyl bis(3-methylphenyl) ester
• CAS No: 62750-94-1
• MF: C₁₅H₁₇O₄P
• MW: 292.266845464706
• CID: 433148
• PubChem ID: 71056967
• Update Time: 2025-04-19

Phosphoric acid, methyl bis(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, methyl bis(3-methylphenyl) ester
• methyl bis(3-methylphenyl) phosphate
• DTXSID40744133
• 62750-94-1
• SCHEMBL14047522

• Inchi： 1S/C15H17O4P/c1-12-6-4-8-14(10-12)18-20(16,17-3)19-15-9-5-7-13(2)11-15/h4-11H,1-3H3
• InChI Key： FUXHPPIVOXVGBB-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC1=CC=CC(C)=C1)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 292.08651
• Monoisotopic Mass: 292.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76